2-[(R)-4-Hydroxyisoxazolidine-2-carbonyl]benzoic acid methyl ester

• Molecular Formula: C12H13NO5
• Molecular Weight: 251.23 g/mol
• IUPAC Name: methyl 2-[(4R)-4-hydroxy-1,2-oxazolidine-2-carbonyl]benzoate
• InChI: InChI=1S/C12H13NO5/c1-17-12(16)10-5-3-2-4-9(10)11(15)13-6-8(14)7-18-13/h2-5,8,14H,6-7H2,1H3/t8-/m1/s1
• InChI Key: RWKNVCIZFHCRKR-MRVPVSSYSA-N
• Isomeric SMILES: COC(=O)C1=CC=CC=C1C(=O)N2C[C@H](CO2)O
• Canonical SMILES: COC(=O)C1=CC=CC=C1C(=O)N2CC(CO2)O

Description

2-[(R)-4-Hydroxyisoxazolidine-2-carbonyl]benzoic acid methyl ester is a useful research compound. Its molecular formula is C12H13NO5 and its molecular weight is 251.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Triethylamine (0.28 ml) was added to a solution of N-hydroxyphthalimide (5.00 g) and (R)-(+)-epichlorohydrin (2.40 ml) in anhydrous dioxane (10 ml) under nitrogen. The mixture was stirred at 50° C. for 48 h, further (R)-(+)-epichlorohydrin (0.24 ml) and triethylamine (0.28 ml) were added and stirring continued at 50° C. for 24 h. Methanol (10 ml) and further triethylamine (4.27 ml) were added and stirring continued at 50° C. for 2 h. The mixture was evaporated under reduced pressure, the residue dissolved in saturated aqueous sodium bicarbonate solution (100 ml) and extracted with ethyl acetate (6×100 ml). Combined organic extracts were dried over anhydrous magnesium sulfate, filtered and evaporated under reduced pressure. The residue was recrystallised from ethyl acetate to give the sub-title compound (3.4 g). MS(ESI) 252 [M+H]+. δ 1HCDCl3 3.66 (1H, d, br), 3.79 (1H, d, br), 3.89-3.99 (1H, m), 3.99-4.10 (1H, m), 4.74-4.81 (1H, m), 7.46 (1H, d), 7.49 (1H, t), 7.62 (1H, t), 7.99 (1H, d).